Cas no 27174-03-4 ((4-Isothiocyanatophenyl)(3-methylphenyl)amine)

• Product Name: (4-Isothiocyanatophenyl)(3-methylphenyl)amine
• CAS No: 27174-03-4
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• MDL: MFCD08060079
• CID: 1429575
• PubChem ID: 329776404
• Update Time: 2025-04-20

(4-Isothiocyanatophenyl)(3-methylphenyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(4-isothiocyanatophenyl)-3-methylaniline
• AG-E-86453
• CTK4F9213
• Ambcb4150308
• 3-Methyl-4'-isothiocyanodiphenylamin
• (4-ISOTHIOCYANATOPHENYL)(3-METHYLPHENYL)AMINE
• 3-Methyl-4'-isothiocyano-diphenylamin
• (4-isothiocyanatophenyl)(3-methylphenyl)amine(SALTDATA: FREE)
• SCHEMBL18662186
• DTXSID50651046
• BS-37490
• 4-isothiocyanato-N-(3-methylphenyl)aniline
• 27174-03-4
• CHEMBRDG-BB 4150308
• DB-179283
• (4-Isothiocyanatophenyl)(3-methylphenyl)amine, AldrichCPR
• MFCD08060079
• CBA17403
• AKOS030253956
• (4-Isothiocyanatophenyl)(3-methylphenyl)amine

• MDL： MFCD08060079
• Inchi： 1S/C14H12N2S/c1-11-3-2-4-14(9-11)16-13-7-5-12(6-8-13)15-10-17/h2-9,16H,1H3
• InChI Key： IKNZSUFASUBAOW-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 240.07200
• Monoisotopic Mass: 240.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.48000
• LogP: 4.54590

(4-Isothiocyanatophenyl)(3-methylphenyl)amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)